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Compound of Interest

Compound Name: 3-Nitrobenzoyl chloride

Cat. No.: B089680 Get Quote

Technical Safety Guide: 3-Nitrobenzoyl Chloride
An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for 3-
Nitrobenzoyl chloride (CAS No: 121-90-4), compiled from Safety Data Sheets (SDS). It is

intended to provide researchers, scientists, and drug development professionals with the

necessary information to handle this chemical safely in a laboratory setting.

Hazard Identification and Classification
3-Nitrobenzoyl chloride is a corrosive and toxic substance that poses significant health risks

upon exposure.[1] It is classified as a substance that causes severe skin burns and eye

damage.[2][3] It is also harmful or toxic if it comes into contact with the skin.[1] Some

classifications also indicate it may be corrosive to metals and is suspected of causing genetic

defects.[2][3]

Table 1: GHS Hazard Classifications
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Hazard Class Category GHS Code Description Citations

Skin

Corrosion/Irritatio

n

1B H314

Causes severe

skin burns and

eye damage

[2][3]

Acute Toxicity,

Dermal
3 or 4 H311 / H312

Toxic / Harmful in

contact with skin
[1]

Serious Eye

Damage
1 H318

Causes serious

eye damage
[1]

Germ Cell

Mutagenicity
2 H341

Suspected of

causing genetic

defects

[2][3]

Corrosive to

Metals
1 H290

May be corrosive

to metals
[2][3]

Precautionary Statements (Selected P-Statements):

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[2][3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3]

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P310: Immediately call a POISON CENTER or doctor/physician.[2]
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Chemical Properties Resulting Hazards Regulatory Classification

Corrosive Nature Causes Severe Skin Burns
& Eye Damage (H314)

Reacts with Water/Moisture Produces Toxic/Corrosive Fumes
(HCl, NOx)

Dermal Penetration Toxic/Harmful in Contact
with Skin (H311/H312)

Skin Corr. 1B

Eye Dam. 1

Acute Tox. 3 / 4

Click to download full resolution via product page

Caption: Logical relationship between chemical properties and hazard classifications.

Physical and Chemical Properties
3-Nitrobenzoyl chloride is a brown or yellow-to-brown solid with a pungent odor.[1][4] It has a

low melting point and may appear as a liquid.[1] It decomposes in water.[1][5]

Table 2: Physical and Chemical Data
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Property Value Citations

Molecular Formula C₇H₄ClNO₃ [5]

Molecular Weight 185.56 g/mol [1]

Appearance Brown solid [4]

Odor Pungent [4]

Melting Point 30 - 35 °C / 86 - 95 °F [4]

Boiling Point
275 - 278 °C / 527 - 532.4 °F

@ 760 mmHg
[4]

Flash Point > 112 °C / > 233.6 °F [4]

Density 1.5 ± 0.1 g/cm³ [5]

Water Solubility Decomposes [1][5]

Vapor Density 6.43 (Heavier than air) [1]

Toxicological Information
Acute toxicity data is limited. The available data indicates that 3-Nitrobenzoyl chloride is toxic

through dermal contact and ingestion.[5]

Table 3: Acute Toxicity Data

Test Route Species Dose/Duration Citations

LD50 Oral Rat 2460 uL/kg [5]

LD50 Dermal Rabbit 790 uL/kg [5]

Experimental Protocols
The Safety Data Sheets reviewed for this guide summarize the results of toxicological and

physical hazard testing but do not provide detailed experimental methodologies (e.g., specific

OECD test guidelines). The data presented are reference values from suppliers and databases.
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For detailed experimental protocols, researchers should consult primary toxicology literature or

specific regulatory filings. The RTECS (Registry of Toxic Effects of Chemical Substances)

number for this compound is DM6646000.[5]

Emergency Procedures
Immediate and appropriate action is critical when dealing with exposures or spills.

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes, also

under the eyelids.[4][6][7] Remove contact lenses if present and easy to do.[2] Immediate

medical attention is required.[4][6]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes

while removing all contaminated clothing and shoes.[4][6] Immediate medical attention is

required.[4]

Inhalation: Remove to fresh air.[4][6] If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[4][6] Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[2][4] Rinse mouth with water.[2] If the victim is

conscious, give a cupful of water.[6] Call a physician or poison control center immediately.[8]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or chemical foam.[2]

[4]

Unsuitable Extinguishing Media: Do NOT use water, as it reacts with the substance to

produce toxic and corrosive fumes.[2][6][9]

Hazardous Combustion Products: Thermal decomposition can produce nitrogen oxides

(NOx), carbon monoxide (CO), carbon dioxide (CO₂), phosgene, and hydrogen chloride gas.

[4][10]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[4][10]
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Accidental Release Measures:

Spill Occurs

Isolate Spill Area
(25-50 meters)

Wear Appropriate PPE
(Gloves, Goggles, Respirator,

Lab Coat)

Remove All
Ignition Sources

Contain Spill with Inert Material
(e.g., sand, silica gel)

OR
Dampen with Acetone

Carefully Sweep or Vacuum
into a Suitable, Labeled,

Closed Disposal Container

Decontaminate Spill Area
with Acetone followed by

Soap and Water

Dispose of Waste via
Licensed Disposal Company

Response Complete

Click to download full resolution via product page
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Caption: Workflow for responding to a 3-Nitrobenzoyl chloride spill.

Handling, Storage, and Personal Protection
Handling:

Use only in a well-ventilated area, preferably under a chemical fume hood.[4][10]

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe dust or vapors.[4]

Wash hands thoroughly after handling.[4][6]

Handle under an inert gas atmosphere where possible.[6]

Storage:

Store in a cool, dry, well-ventilated place.[6][10] Refrigeration is recommended.[10]

Keep containers tightly closed.[10]

Store locked up.[4]

Store in a corrosives area.[6][10]

Protect from moisture and exposure to air, as it is unstable.[1][6][10]

Incompatible Materials: Water, strong bases, alcohols, and strong oxidizing agents.[1][4]

Personal Protective Equipment (PPE): To mitigate the risks associated with handling 3-
Nitrobenzoyl chloride, the use of appropriate PPE is mandatory.
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Required Personal Protective Equipment

PPE for
3-Nitrobenzoyl Chloride

Eye/Face Protection
- Chemical Safety Goggles (EN166)

- Face Shield

Hand Protection
- Impervious Chemical-Resistant Gloves

(e.g., Butyl/Nitrile Rubber)

Body Protection
- Lab Coat

- Chemical-Resistant Apron
- Closed-toe Shoes

Respiratory Protection
- NIOSH/MSHA approved respirator

- N95 dust mask (for solids)
- Full-facepiece airline respirator
(for vapors/high concentrations)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) for safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Nitrobenzoyl chloride safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089680#3-nitrobenzoyl-chloride-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b089680#3-nitrobenzoyl-chloride-safety-data-sheet-sds-information
https://www.benchchem.com/product/b089680#3-nitrobenzoyl-chloride-safety-data-sheet-sds-information
https://www.benchchem.com/product/b089680#3-nitrobenzoyl-chloride-safety-data-sheet-sds-information
https://www.benchchem.com/product/b089680#3-nitrobenzoyl-chloride-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089680?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

